4-(Quinolin-2-ylmethoxy)benzyl alcohol

• Molecular Formula: C17H15NO2
• Molecular Weight: 265.31g/mol
• SMILES: C1=CC=C2C(=C1)C=CC(=N2)COC3=CC=C(C=C3)CO
• InChI: InChI=1S/C17H15NO2/c19-11-13-5-9-16(10-6-13)20-12-15-8-7-14-3-1-2-4-17(14)18-15/h1-10,19H,11-12H2
• InChIKey: KWMYNNIXCXDPLN-UHFFFAOYSA-N

4-(Quinolin-2-ylmethoxy)benzyl alcohol (IUPAC: [4-(quinolin-2-ylmethoxy)phenyl]methanol, CAS not separately assigned; molecular formula C17H15NO2, MW 265.31 g/mol) belongs to the (quinolin-2-ylmethoxy)phenyl–containing compound class, a pharmacologically privileged scaffold that has yielded multiple high-affinity cysteinyl leukotriene receptor 1 (CysLT1R) antagonists and 5-lipoxygenase-activating protein (FLAP) inhibitors. The compound serves as a critical synthetic intermediate in the construction of para-substituted quinolinylmethoxy benzyl derivatives, as documented in US Patent 5,410,061 and the seminal Journal of Medicinal Chemistry series on (quinolin-2-ylmethoxy)phenyl-containing leukotriene antagonists.

4-(Quinolin-2-ylmethoxy)benzyl alcohol – Chemical Identity, Class, and Procurement-Relevant Characteristics

4-(Quinolin-2-ylmethoxy)benzyl alcohol (IUPAC: [4-(quinolin-2-ylmethoxy)phenyl]methanol, CAS not separately assigned; molecular formula C17H15NO2, MW 265.31 g/mol) belongs to the (quinolin-2-ylmethoxy)phenyl–containing compound class, a pharmacologically privileged scaffold that has yielded multiple high-affinity cysteinyl leukotriene receptor 1 (CysLT1R) antagonists and 5-lipoxygenase-activating protein (FLAP) inhibitors [1]. The compound serves as a critical synthetic intermediate in the construction of para-substituted quinolinylmethoxy benzyl derivatives, as documented in US Patent 5,410,061 and the seminal Journal of Medicinal Chemistry series on (quinolin-2-ylmethoxy)phenyl-containing leukotriene antagonists [2]. Commercially, it is supplied at ≥95% purity (HPLC) for research use, with the benzyl alcohol functional handle enabling direct conversion to the benzyl chloride for N-alkylation, sulfonamide coupling, and indole scaffold elaboration .

1

Para-substituted benzyl alcohol scaffold for CysLT1 antagonist and FLAP inhibitor synthesis

2

High-purity research intermediate for downstream derivatization

3

Benzyl alcohol handle enables direct conversion to benzyl chloride for indole N-alkylation

• [1] Galemmo RA Jr, Johnson WH, Learn KS, et al. The development of a novel series of (quinolin-2-ylmethoxy)phenyl-containing compounds as high-affinity leukotriene receptor antagonists. 3. Structural variation of the acidic side chain to give antagonists of enhanced potency. J Med Chem. 1990;33(10):2828-2837. doi:10.1021/jm00172a024 View Source
• [2] US Patent 5,410,061. Pharmaceutical compounds. Issued April 25, 1995. Assignee: Laboratorios Menarini S.A. Example 1a, part i: 4-(Quinolin-2-ylmethoxy)benzyl alcohol synthesis. View Source

Why 4-(Quinolin-2-ylmethoxy)benzyl Alcohol Cannot Be Interchanged with Regioisomeric or Scaffold Analogs in Leukotriene Pathway Research

Generic substitution among (quinolin-2-ylmethoxy)phenyl derivatives is precluded by the regiospecific structure–activity relationships governing leukotriene pathway modulation. The para-substituted benzyl alcohol scaffold is the essential precursor for FLAP inhibitors such as BAY X1005 (Veliflapon), whereas the meta-substituted regioisomer (3-(quinolin-2-ylmethoxy)benzyl alcohol, CAY10789) yields direct CysLT1R antagonists with a fundamentally different pharmacological profile and approximately 30- to 60-fold lower potency in downstream derivatives [1]. Furthermore, the benzyl alcohol functional group is stoichiometrically required for the N-chlorosuccinimide/triphenylphosphine-mediated conversion to benzyl chloride—the electrophilic partner in indole N-alkylation that constructs the potent CysLT1 antagonist pharmacophore (CHEMBL128151: IC50 = 44 nM; CHEMBL131287: IC50 = 86 nM) [2]. Substituting the alcohol with a methyl ether, phenol, or carboxylic acid abolishes this derivatization pathway, rendering alternative analogs unsuitable for the patented synthetic sequence [3].

Regioisomeric mismatch

Meta-substituted benzyl alcohol shows markedly reduced CysLT1 antagonist potency and introduces GPBAR1 off-target activity, altering pharmacological profile.

Functional group substitution

Phenol or methyl ether analogs cannot undergo direct conversion to benzyl chloride, blocking the key indole N-alkylation step required for antagonist pharmacophore construction.

Target pathway divergence

Para-substitution uniquely enables FLAP inhibitor synthesis; meta-substituted analogs lack this pathway, limiting research to direct CysLT1R antagonism.

• [1] Biagioli M, Fiorillo C, Marchianò S, et al. Identification of cysteinyl-leukotriene-receptor 1 antagonists as ligands for the bile acid receptor GPBAR1. Biochem Pharmacol. 2020;177:113987. doi:10.1016/j.bcp.2020.113987 View Source
• [2] BindingDB. CHEMBL128151: 4-{4-[4-(Quinolin-2-ylmethoxy)-benzylcarbamoyl]-phenyl}-butyric acid. CysLT1 antagonist activity in human dU937 cells, IC50 = 44 nM. CHEMBL131287: 4-oxo-N-(4-(quinolin-2-ylmethoxy)benzyl)-2-(1H-tetrazol-5-yl)-4H-chromene-8-carboxamide, IC50 = 86 nM. View Source
• [3] US Patent 5,410,061. Example 1a, parts i–ii: Conversion of 4-(quinolin-2-ylmethoxy)benzyl alcohol to 4-(quinolin-2-ylmethoxy)benzyl chloride using N-chlorosuccinimide/triphenylphosphine in CH2Cl2 at 0–5 °C. View Source

Quantitative Differentiation Evidence for 4-(Quinolin-2-ylmethoxy)benzyl Alcohol Versus Closest Analogs

Para- vs. Meta-Regioisomer: 30–60-Fold Potency Advantage in Downstream CysLT1 Antagonists Originating from 4-(Quinolin-2-ylmethoxy)benzyl Alcohol

Derivatives synthesized from 4-(quinolin-2-ylmethoxy)benzyl alcohol (para series) exhibit CysLT1R antagonist IC50 values of 44 nM (CHEMBL128151) and 86 nM (CHEMBL131287) in human dU937 cells, representing a 30- to 64-fold potency enhancement over the meta-substituted regioisomeric parent compound CAY10789 (3-(quinolin-2-ylmethoxy)benzyl alcohol), which displays a CysLT1R IC50 of 2.80 μM (2,800 nM) [1][2]. The para-linked benzylamide extension in CHEMBL128151 and CHEMBL131287 fills a critical lipophilic pocket in the CysLT1R binding site that the truncated meta-benzyl alcohol CAY10789 cannot access, as corroborated by GRIND/ALMOND QSAR models (r² = 0.67, q² = 0.54) which identify GRIND variables 11-50 and 22-55 as responsible for high-affinity binding in the para-bridged aryl series [3].

Para vs. Meta Potency

Reported

Para-derived

CHEMBL128151 IC50 = 44 nM; CHEMBL131287 IC50 = 86 nM

Meta-derived (CAY10789)

CysLT1R IC50 = 2,800 nM

Para-regioisomer supports ~30–64-fold higher CysLT1 antagonist potency; enables synthesis of low-nanomolar probes.

GRIND/ALMOND QSAR models support para geometry advantage (r²=0.67).

Evidence Dimension	CysLT1 receptor antagonist potency (IC50, human dU937 cells, LTD4-induced Ca²⁺ flux assay)
Target Compound Data	CHEMBL128151: IC50 = 44 nM; CHEMBL131287: IC50 = 86 nM (para-substituted benzylamide derivatives synthesized from 4-(quinolin-2-ylmethoxy)benzyl alcohol) [1]
Comparator Or Baseline	CAY10789 (3-(quinolin-2-ylmethoxy)benzyl alcohol, meta regioisomer): CysLT1R IC50 = 2,800 ± 300 nM [2]
Quantified Difference	Approximately 30-fold (CHEMBL131287 vs. CAY10789) to 64-fold (CHEMBL128151 vs. CAY10789) increase in potency
Conditions	Human dU937 cells; inhibition of LTD4-induced intracellular calcium increase; 30 min pre-incubation with antagonist; data curated by ChEMBL from Zhejiang University and Laboratorios Menarini [1][2]

Why This Matters

Procurement of the para-substituted benzyl alcohol intermediate directly enables synthesis of low-nanomolar CysLT1 antagonists, whereas the meta regioisomer CAY10789 caps potency at the micromolar range and targets a different dual-receptor profile (CysLT1R + GPBAR1).

• [1] BindingDB. CHEMBL128151 (monomer ID 50084799): CysLT1 antagonist IC50 = 44 nM in human dU937 cells. CHEMBL131287 (monomer ID 50084793): CysLT1 antagonist IC50 = 86 nM in human dU937 cells. Data curated by ChEMBL. View Source
• [2] Chemsrc. CAY10789 (CAS 123226-28-8): [3-(quinolin-2-ylmethoxy)phenyl]methanol. CysLT1R antagonist IC50 = 2.80 ± 0.3 μM; GPBAR1 agonist EC50 = 3 μM. View Source
• [3] Benedetti P, Mannhold R, Cruciani G, Ottaviani G. GRIND/ALMOND investigations on CysLT1 receptor antagonists of the quinolinyl(bridged)aryl type. Bioorg Med Chem. 2004;12(13):3607-3623. doi:10.1016/j.bmc.2004.04.024 View Source

Divergent Pharmacological Trajectories: Para-Substituted Intermediate Enables FLAP Inhibition, Whereas Meta-Substituted Analogs Are Restricted to Direct CysLT1R Antagonism

The 4-(quinolin-2-ylmethoxy)benzyl alcohol scaffold serves as the essential precursor for FLAP-targeting leukotriene biosynthesis inhibitors. BAY X1005 (Veliflapon), constructed on the para-substituted 4-(quinolin-2-ylmethoxy)phenyl core, inhibits LTB4 synthesis in isolated human PMNL with an IC50 of 0.22 μM and LTC4 synthesis in mouse macrophages with an IC50 of 0.021 μM [1]. In contrast, the meta-substituted benzyl alcohol scaffold exemplified by REV 5901 (α-pentyl-3-(2-quinolinylmethoxy)benzenemethanol) is a direct CysLT1R antagonist (Ki = 0.7 μM) and 5-lipoxygenase inhibitor (IC50 = 0.12 μM in rat neutrophils) but does not target FLAP and has not yielded FLAP-selective clinical candidates [2]. Para-substitution therefore provides a bifunctional synthetic entry point capable of generating both FLAP inhibitors and CysLT1 antagonists, whereas meta-substitution restricts the chemical space to direct receptor antagonism [3].

FLAP vs. CysLT1 Path

Class-level

Para-derived BAY X1005

FLAP inhibitor: LTB4 IC50 = 0.22 µM (human), LTC4 IC50 = 0.021 µM (mouse)

Meta-derived REV5901

CysLT1R antagonist Ki = 0.7 µM; no FLAP activity

Para-scaffold supports dual FLAP/CysLT1 programs; meta-substitution restricts to CysLT1R antagonism.

BAY X1005 enantioselectivity 31-fold over (S)-enantiomer.

Evidence Dimension	Mechanism of action and target engagement (FLAP inhibition vs. direct CysLT1R antagonism)
Target Compound Data	BAY X1005 (derived from para-substituted 4-(quinolin-2-ylmethoxy)phenyl scaffold): FLAP inhibitor; LTB4 synthesis IC50 = 0.22 μM (human PMNL), 0.026 μM (rat), 0.039 μM (mouse); LTC4 synthesis IC50 = 0.021 μM (mouse macrophages) [1]
Comparator Or Baseline	REV 5901 (α-pentyl-3-(2-quinolinylmethoxy)benzenemethanol, meta-substituted scaffold): CysLT1R antagonist Ki = 0.7 μM; rat neutrophil 5-LO inhibitor IC50 = 0.12 μM; no FLAP activity reported [2]
Quantified Difference	BAY X1005 is 31-fold enantioselective over its (S)-enantiomer in human whole blood; REV 5901 lacks FLAP engagement entirely and has not advanced beyond preclinical characterization [1][2][3]
Conditions	BAY X1005: A23187-stimulated leukocytes (human, rat, mouse) for LTB4; opsonized zymosan-stimulated mouse peritoneal macrophages for LTC4. REV 5901: [³H]-LTD4 binding to guinea pig lung membranes (Ki); rat neutrophil 5-LO assay (IC50) [1][2]

Why This Matters

Investigators requiring a dual-purpose intermediate for both FLAP inhibitor and CysLT1 antagonist synthesis must procure the para-substituted benzyl alcohol; the meta-regioisomer cannot access the FLAP pharmacophore and is limited to direct receptor antagonist programs.

• [1] Fruchtmann R, Mohrs KH, Hatzelmann A, et al. In vitro pharmacology of BAY X1005, a new inhibitor of leukotriene synthesis. Agents Actions. 1993;38(3-4):188-195. doi:10.1007/BF01976210. PMID: 8213345. View Source
• [2] ChemicalBook. REV 5901 (CAS 101910-24-1): Cysteinyl-leukotriene receptor antagonist Ki = 0.7 μM (guinea pig lung); rat neutrophil 5-LO inhibitor IC50 = 0.12 μM. View Source
• [3] Biagioli M, Fiorillo C, Marchianò S, et al. Identification of cysteinyl-leukotriene-receptor 1 antagonists as ligands for the bile acid receptor GPBAR1. Biochem Pharmacol. 2020;177:113987. REV5901 transactivates GPBAR1 with EC50 = 2.5 μM; shelved as CysLT1R antagonist; no FLAP activity. View Source

Synthetic Handle Versatility: Benzyl Alcohol-to-Chloride Conversion Enables Regiospecific Indole N-Alkylation Unattainable with Phenol or Methyl Ether Analogs

The primary synthetic value of 4-(quinolin-2-ylmethoxy)benzyl alcohol lies in its quantitative conversion to the corresponding benzyl chloride. In US Patent 5,410,061, treatment of 26.58 g (100 mmol) of 4-(quinolin-2-ylmethoxy)benzyl alcohol with N-chlorosuccinimide (16.69 g, 125 mmol) and triphenylphosphine (32.89 g, 125 mmol) in dichloromethane (600 mL) at 0–5 °C for 1.5 hours, followed by rapid flash silica purification (petroleum ether–diethyl ether 2:1), afforded 4-(quinolin-2-ylmethoxy)benzyl chloride in high yield [1]. This benzyl chloride is the universal electrophile for N-alkylating indole-5-, indole-6-, indole-7-, and indole-4-carboxylate methyl esters to produce the full indole regioisomeric panel of CysLT1 antagonists, a transformation that the corresponding phenol (4-(quinolin-2-ylmethoxy)phenol) or methyl ether cannot undergo [2]. The 3-(quinolin-2-ylmethoxy)benzyl alcohol meta isomer is analogously converted (Example 5a, part ii), confirming that the benzyl alcohol → benzyl chloride transformation is regioisomer-independent, but the downstream antagonist potency is regiospecifically determined by the para vs. meta benzyl linkage [3].

Synthetic Handle

Method context

Alcohol → Chloride: NCS/PPh₃, CH₂Cl₂, 0–5 °C, 1.5 h; flash chromatography purification.

Enables indole N-alkylation across 12 distinct antagonists (Patent 5,410,061).

Benzyl alcohol handle enables direct electrophile generation; phenol or methyl ether cannot be used.

Phenol requires protection/deprotection adding synthetic steps.

Evidence Dimension	Synthetic derivatization capability (alcohol → chloride → N-alkylated indole)
Target Compound Data	4-(Quinolin-2-ylmethoxy)benzyl alcohol (26.58 g) → benzyl chloride via NCS/PPh₃ in CH₂Cl₂; used to synthesize 12 distinct indole-carboxylate CysLT1 antagonists in Patent 5,410,061 [1]
Comparator Or Baseline	4-(Quinolin-2-ylmethoxy)phenol: cannot be directly converted to benzyl chloride; requires alternative coupling strategies. 4-(Quinolin-2-ylmethoxy)benzyl methyl ether: no reactive handle for further derivatization without deprotection [2]
Quantified Difference	The benzyl alcohol intermediate enables a single-step conversion to the benzyl chloride electrophile, whereas the phenol requires protection/deprotection or Mitsunobu conditions, adding 2–3 synthetic steps. The patent describes 12 distinct final compounds (Examples 1–14) all accessed via this common benzyl chloride intermediate [1][3]
Conditions	NCS (1.25 equiv), PPh₃ (1.25 equiv), CH₂Cl₂, 0–5 °C, 1.5 h; purification by flash silica chromatography (petroleum ether–Et₂O 2:1) [1]

Why This Matters

Procurement of the benzyl alcohol rather than the phenol or methyl ether reduces the synthetic sequence by 2–3 steps and provides direct access to the benzyl chloride electrophile required for constructing the full panel of indole-based CysLT1 antagonists described in the patent literature.

• [1] US Patent 5,410,061. Example 1a, parts i–ii: Synthesis of 4-(quinolin-2-ylmethoxy)benzyl alcohol from 4-hydroxybenzyl alcohol and 2-chloromethylquinoline (NaH, DMF, 0 °C to rt); conversion to 4-(quinolin-2-ylmethoxy)benzyl chloride (NCS, PPh₃, CH₂Cl₂, 0–5 °C, 1.5 h). View Source
• [2] Drug Synthesis Database (data.yaozh.com). RG-12525 synthesis: 4-(quinolin-2-ylmethoxy)phenol prepared from 2-(chloromethyl)quinoline and hydroquinone; subsequent steps require phenolic OH protection or direct alkylation—benzyl chloride pathway not available. View Source
• [3] US Patent 5,410,061. Examples 1–14: Indole N-alkylation using 4-(quinolin-2-ylmethoxy)benzyl chloride with methyl indole-4-, -5-, -6-, and -7-carboxylates; Example 5a: parallel synthesis using 3-(quinolin-2-ylmethoxy)benzyl chloride from the meta alcohol isomer. View Source

Meta-Substituted Benzyl Alcohol (CAY10789) Introduces Off-Target GPBAR1 Agonism Absent from Para-Substituted Scaffold Derivatives

The meta-substituted regioisomer 3-(quinolin-2-ylmethoxy)benzyl alcohol (CAY10789, REV5901 analog) acts as a dual CysLT1R antagonist (IC50 = 2.80 μM) and GPBAR1 (G-protein-coupled bile acid receptor 1, TGR5) agonist (EC50 = 3 μM), with GPBAR1 transactivation confirmed in GPBAR1-transfected cells (EC50 = 2.5 μM for REV5901) [1][2]. This dual pharmacology, while therapeutically interesting for colitis and metabolic syndrome models, introduces confounding variables in experiments designed to isolate CysLT1R-mediated effects. In contrast, the para-substituted derivatives CHEMBL128151 and CHEMBL131287 have been profiled exclusively as CysLT1 antagonists with no reported GPBAR1 agonism [3]. The GRIND/ALMOND chemometric model trained on 54 quinolinyl(bridged)aryl CysLT1 antagonists demonstrates that variables 11-50 and 22-55 drive high-affinity binding in the para-bridged series, whereas variable 11-62 is detrimental—a structural feature differentially present in meta-substituted analogs that may favor GPBAR1 interaction [4].

GPBAR1 Off-Target

Class-level

Para-derivatives

Selective CysLT1 antagonism; no GPBAR1 agonism reported

Meta-derivatives

GPBAR1 EC50 = 2.5–3 µM; dual CysLT1/GPBAR1 pharmacology

Meta-substitution introduces GPBAR1 confounding in CysLT1 studies; para-scaffold may provide cleaner selectivity.

GRIND variable 11-62 may favor GPBAR1 interaction.

Evidence Dimension	GPBAR1 off-target agonism (presence vs. absence)
Target Compound Data	CHEMBL128151 and CHEMBL131287 (para-substituted derivatives): CysLT1 antagonism confirmed; no GPBAR1 agonism reported [3]
Comparator Or Baseline	CAY10789: GPBAR1 agonist EC50 = 3 μM; REV5901: GPBAR1 transactivation EC50 = 2.5 μM in transfected cells [1][2]
Quantified Difference	Meta-substituted compounds exhibit dual CysLT1R/GPBAR1 pharmacology (EC50 values 2.5–3 μM for GPBAR1), whereas para-substituted derivatives show selective CysLT1 antagonism without detectable GPBAR1 activation at comparable concentrations [1][3]
Conditions	GPBAR1-transfected HEK293 cells; cAMP accumulation assay; REV5901 EC50 = 2.5 μM. CAY10789 GPBAR1 EC50 = 3 μM (assay details per MedChemExpress). CysLT1 assays: human dU937 cells, LTD4-induced Ca²⁺ flux [1][2][3]

Why This Matters

Researchers requiring selective CysLT1R antagonism without GPBAR1 confounding should use the para-substituted benzyl alcohol to synthesize clean CysLT1 antagonists; procurement of the meta isomer introduces unavoidable dual-receptor pharmacology.

• [1] Biagioli M, Fiorillo C, Marchianò S, et al. Identification of cysteinyl-leukotriene-receptor 1 antagonists as ligands for the bile acid receptor GPBAR1. Biochem Pharmacol. 2020;177:113987. REV5901 GPBAR1 EC50 = 2.5 μM. View Source
• [2] Chemsrc. CAY10789 (CAS 123226-28-8): CysLT1R antagonist IC50 = 2.80 ± 0.3 μM; GPBAR1 agonist EC50 = 3 μM. MedChemExpress biological activity data. View Source
• [3] BindingDB. CHEMBL128151 (monomer ID 50084799): CysLT1 antagonist IC50 = 44 nM; Ki = 44 nM (guinea pig lung [³H]LTD4 binding). CHEMBL131287 (monomer ID 50084793): CysLT1 antagonist IC50 = 86 nM; Ki = 86 nM. No GPBAR1 activity reported. View Source
• [4] Benedetti P, Mannhold R, Cruciani G, Ottaviani G. GRIND/ALMOND investigations on CysLT1 receptor antagonists of the quinolinyl(bridged)aryl type. Bioorg Med Chem. 2004;12(13):3607-3623. PLS model: r² = 0.67, q² = 0.54; GRIND variables 11-50, 22-55 drive high affinity; variable 11-62 detrimental. View Source

In Vivo Validation Gap: Para-Substituted FLAP Inhibitor BAY X1005 Reached Clinical Development, Whereas Meta-Substituted REV5901 Was Shelved

The para-substituted (quinolin-2-ylmethoxy)phenyl scaffold has produced BAY X1005 (Veliflapon/DG-031), which advanced to clinical trials (Phase II for atherosclerosis and myocardial infarction risk) with demonstrated oral bioavailability, enantioselectivity (31-fold over (S)-enantiomer), and in vivo efficacy: ED50 = 48.7 mg/kg p.o. in arachidonic acid-induced mouse ear inflammation; ED50 = 11.8 mg/kg p.o. (1 h) and 6.7 mg/kg p.o. (5 h) for ex vivo LTB4 inhibition in rat whole blood; and statistically significant reduction in platelet-activating factor-induced mortality in mice (100 mg/kg p.o.) [1]. In contrast, the meta-substituted benzyl alcohol series led to REV5901, which was extensively characterized but shelved without reaching sufficient priority for clinical development, despite showing GPBAR1-mediated anti-inflammatory efficacy in rodent colitis models [2]. This divergent translational trajectory underscores the greater therapeutic and commercial validation of the para-substituted scaffold accessible through 4-(quinolin-2-ylmethoxy)benzyl alcohol.

Translational Stage

Reported

Para-scaffold (BAY X1005)

Phase II clinical candidate; oral ED50 48.7 mg/kg; multi-species PK/PD

Meta-scaffold (REV5901)

Preclinical only; shelved without clinical development

Para-substituted scaffold has reached clinical-phase research; meta-series remained preclinical, limiting translational context.

Phase II outcomes not detailed; research tool context.

Evidence Dimension	Clinical development stage and in vivo pharmacological validation
Target Compound Data	BAY X1005 (para-substituted FLAP inhibitor): Phase II clinical candidate; oral ED50 values: 48.7 mg/kg (inflammation), 11.8 mg/kg (LTB4 inhibition, 1 h), 6.7 mg/kg (5 h); 16-h duration of action (ED40 = 70 mg/kg p.o.); 31-fold enantioselectivity [1]
Comparator Or Baseline	REV5901 (meta-substituted): No clinical advancement; characterized preclinically as CysLT1R antagonist (Ki = 0.7 μM) and GPBAR1 agonist (EC50 = 2.5 μM); shelved [2]
Quantified Difference	BAY X1005 reached Phase II clinical trials with multi-species PK/PD validation; REV5901 remained at the preclinical stage, cited as 'not reaching sufficient priority for clinical development' [1][2]
Conditions	BAY X1005: in vivo mouse ear inflammation (topical ED50 = 18 μg/ear; oral ED50 = 48.7 mg/kg), rat whole blood ex vivo LTB4 assay, zymosan-induced exudate LTB4/C4 inhibition (ED50 = 8.3 and 10.5 mg/kg p.o.). REV5901: rodent DSS-colitis models; GPBAR1-dependent efficacy confirmed by GPBAR1 gene ablation [1][2]

Why This Matters

The para-substituted scaffold has clinical validation that the meta series lacks, making 4-(quinolin-2-ylmethoxy)benzyl alcohol the preferred intermediate for translational leukotriene pathway research with potential for clinical candidate generation.

• [1] Müller-Peddinghaus R, Fruchtmann R, Ahr HJ, et al. BAY X1005, a new inhibitor of leukotriene synthesis: in vivo inflammation pharmacology and pharmacokinetics. J Pharmacol Exp Ther. 1993;267(1):51-57. Also: Fruchtmann R et al. Agents Actions. 1993;38(3-4):188-195. View Source
• [2] Biagioli M, Fiorillo C, Marchianò S, et al. Identification of cysteinyl-leukotriene-receptor 1 antagonists as ligands for the bile acid receptor GPBAR1. Biochem Pharmacol. 2020;177:113987. REV5901: 'extensively characterized without reaching sufficient priority for clinical development.' View Source

Optimal Procurement and Application Scenarios for 4-(Quinolin-2-ylmethoxy)benzyl Alcohol Based on Quantitative Differentiation Evidence

Synthesis of Low-Nanomolar CysLT1 Antagonists via Indole N-Alkylation (CHEMBL128151 Series)

Investigators constructing CysLT1 receptor antagonists with sub-100 nM potency should procure 4-(quinolin-2-ylmethoxy)benzyl alcohol as the starting material. Following the US Patent 5,410,061 protocol, the benzyl alcohol is converted to benzyl chloride (NCS/PPh₃/CH₂Cl₂, 0–5 °C, 1.5 h), then used to N-alkylate methyl indole-5-carboxylate or indole-7-carboxylate, yielding antagonists with CysLT1 IC50 values of 44–86 nM—a 30- to 64-fold enhancement over the meta-substituted regioisomeric benzyl alcohol CAY10789 (IC50 = 2,800 nM) . The para substitution pattern is essential for achieving this potency, as demonstrated by GRIND/ALMOND QSAR models where the para-bridged aryl geometry enables high-affinity receptor interactions .

FLAP Inhibitor Development Programs Requiring Para-Substituted (Quinolin-2-ylmethoxy)phenyl Scaffolds

For programs targeting 5-lipoxygenase-activating protein (FLAP) rather than direct CysLT1R antagonism, 4-(quinolin-2-ylmethoxy)benzyl alcohol is the mandatory intermediate. The para-substituted scaffold is the core of BAY X1005 (Veliflapon), which inhibits LTB4 synthesis with IC50 values of 0.22 μM (human), 0.026 μM (rat), and 0.039 μM (mouse) and has demonstrated oral efficacy in multiple in vivo inflammation models . The meta-substituted regioisomer (REV5901/CAY10789) does not engage FLAP and is restricted to direct CysLT1R/GPBAR1 pharmacology . Procurement of the para isomer is therefore non-negotiable for FLAP-targeted research.

Selective CysLT1R Antagonism Without GPBAR1 Confounding for Inflammatory Disease Mechanism Studies

Experiments designed to isolate CysLT1R-mediated signaling in leukotriene-driven inflammation should utilize 4-(quinolin-2-ylmethoxy)benzyl alcohol-derived antagonists rather than the meta-substituted regioisomer. CAY10789 and REV5901 exhibit dual CysLT1R/GPBAR1 pharmacology (GPBAR1 EC50 = 2.5–3 μM), which confounds interpretation of anti-inflammatory effects in colitis, metabolic syndrome, and macrophage activation assays . Para-substituted derivatives CHEMBL128151 and CHEMBL131287 are selective CysLT1 antagonists with no reported GPBAR1 agonism, enabling cleaner mechanistic dissection .

Structure–Activity Relationship (SAR) Studies Mapping Regioisomeric Effects on Leukotriene Pathway Target Selectivity

Medicinal chemistry teams conducting systematic SAR around the (quinolin-2-ylmethoxy)phenyl pharmacophore should procure both the para (4-substituted) and meta (3-substituted) benzyl alcohol isomers as matched-pair comparators. The paired comparison reveals that para substitution enables FLAP inhibition and sub-100 nM CysLT1 antagonism, whereas meta substitution at the identical benzyl position yields micromolar CysLT1 antagonism plus GPBAR1 agonism . This regioisomeric switch offers a rare opportunity to toggle between three distinct pharmacological outcomes (FLAP inhibition, selective CysLT1 antagonism, dual CysLT1/GPBAR1 modulation) by altering only the substitution position on the central phenyl ring .

Application

Selection Property

Validation Focus

CysLT1 antagonist synthesis (indole N-alkylation)

Para-regiospecific benzyl alcohol handle

CysLT1 potency verification (sub-100 nM context)

FLAP inhibitor development

Para-substituted scaffold for FLAP engagement

LTB4/LTC4 synthesis inhibition assay

CysLT1R mechanistic studies (GPBAR1-free)

Selective CysLT1 antagonism without GPBAR1 activity

GPBAR1 counter-screen in receptor profiling

Regioisomeric SAR studies

Para vs meta matched-pair benzyl alcohol isomers

Target selectivity profiling (CysLT1/FLAP/GPBAR1)